Cas no 1804136-55-7 (Methyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate)

• Product Name: Methyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate
• CAS No: 1804136-55-7
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4950349
• Update Time: 2025-10-31

Methyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-7(15)11(13)9-3-8(6-14)4-10(5-9)12(16)17-2/h3-5,11H,6H2,1-2H3
• InChI Key： TVKXKNSCKHXCLF-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C(=O)OC)C=C(CCl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate

Comprehensive Overview of Methyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate (CAS No. 1804136-55-7)

The compound Methyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate (CAS No. 1804136-55-7) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both bromo and chloromethyl functional groups, makes it a versatile building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel bioactive compounds, aligning with the growing demand for sustainable and efficient chemical synthesis methods.

In recent years, the focus on green chemistry and atom-economical reactions has driven the exploration of compounds like Methyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate. Its reactive sites enable selective modifications, which are critical for designing drugs with improved efficacy and reduced side effects. This aligns with the trending search queries such as "sustainable chemical synthesis" and "pharmaceutical intermediates," reflecting the industry's shift toward environmentally friendly practices. The compound's CAS No. 1804136-55-7 is frequently searched in academic databases, underscoring its relevance in cutting-edge research.

The structural features of Methyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate also make it a candidate for catalysis and material science applications. For instance, its chloromethyl group can participate in polymerization reactions, while the bromo moiety facilitates cross-coupling reactions, a hot topic in organic chemistry. These properties address common search trends like "advanced organic synthesis techniques" and "functional group transformations," highlighting its multidisciplinary utility.

From a regulatory perspective, Methyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate is handled under standard laboratory safety protocols, ensuring compliance with global chemical safety standards. Its stability and reactivity profile make it suitable for scalable production, a key concern for manufacturers searching for "high-purity intermediates" or "custom synthesis solutions." The compound's CAS No. 1804136-55-7 serves as a unique identifier in procurement and regulatory documentation, streamlining its integration into research workflows.

In summary, Methyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate (CAS No. 1804136-55-7) represents a valuable tool for modern chemical research, bridging gaps between academia and industry. Its adaptability to green chemistry principles and relevance to trending topics like "drug discovery" and "catalytic transformations" ensure its continued prominence in scientific literature and commercial applications.